Cas no 2216744-57-7 (2-Pyrrolidinecarboxamide, 1-[(4-bromo-3-methylphenyl)sulfonyl]-4,4-difluoro-, (2S)-)

• Product Name: 2-Pyrrolidinecarboxamide, 1-[(4-bromo-3-methylphenyl)sulfonyl]-4,4-difluoro-, (2S)-
• CAS No: 2216744-57-7
• MF: C₁₂H₁₃BrF₂N₂O₃S
• MW: 383.2090280056
• CID: 4780110
• Update Time: 2025-07-17

2-Pyrrolidinecarboxamide, 1-[(4-bromo-3-methylphenyl)sulfonyl]-4,4-difluoro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 1-[(4-bromo-3-methylphenyl)sulfonyl]-4,4-difluoro-, (2S)-

• Inchi： 1S/C12H13BrF2N2O3S/c1-7-4-8(2-3-9(7)13)21(19,20)17-6-12(14,15)5-10(17)11(16)18/h2-4,10H,5-6H2,1H3,(H2,16,18)/t10-/m0/s1
• InChI Key： QCRHUYZZSBTRDM-JTQLQIEISA-N
• SMILES： N1(S(C2=CC=C(Br)C(C)=C2)(=O)=O)CC(F)(F)C[C@H]1C(N)=O

Additional information on 2-Pyrrolidinecarboxamide, 1-[(4-bromo-3-methylphenyl)sulfonyl]-4,4-difluoro-, (2S)-

Comprehensive Overview of 2-Pyrrolidinecarboxamide, 1-[(4-bromo-3-methylphenyl)sulfonyl]-4,4-difluoro-, (2S)- (CAS No. 2216744-57-7)

The compound 2-Pyrrolidinecarboxamide, 1-[(4-bromo-3-methylphenyl)sulfonyl]-4,4-difluoro-, (2S)- (CAS No. 2216744-57-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine core modified with a sulfonyl group and difluoro substitution, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a chiral building block or intermediate in asymmetric synthesis, aligning with the growing demand for enantioselective compounds in modern chemistry.

One of the key features of this compound is its stereospecific configuration at the (2S)-position, which enhances its utility in designing biologically active molecules. The presence of a 4-bromo-3-methylphenyl moiety further contributes to its versatility, enabling selective modifications for targeted applications. Recent studies highlight its potential in modulating enzyme activity or protein-protein interactions, a hot topic in drug development and precision medicine. This aligns with current trends where researchers prioritize small-molecule inhibitors and allosteric modulators for therapeutic innovation.

From a synthetic chemistry perspective, the difluoro substitution in 2-Pyrrolidinecarboxamide derivatives is gaining attention due to its ability to improve metabolic stability and bioavailability—a critical factor in medicinal chemistry optimization. The compound’s CAS No. 2216744-57-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and fragment-based drug design. Users often query its synthetic routes, spectroscopic data, or commercial availability, indicating robust demand for technical details.

Environmental and regulatory considerations also play a role in its application. Unlike hazardous compounds, this molecule is typically handled under standard laboratory protocols, making it accessible for green chemistry initiatives. Its non-toxic profile (when properly managed) and compatibility with sustainable solvents resonate with the industry’s shift toward eco-friendly practices. Additionally, its structural analogs are often discussed in forums focusing on catalysis and bioconjugation techniques.

In summary, 2-Pyrrolidinecarboxamide, 1-[(4-bromo-3-methylphenyl)sulfonyl]-4,4-difluoro-, (2S)- represents a cutting-edge scaffold with multidisciplinary appeal. Its integration into AI-driven molecular modeling and computational chemistry workflows further underscores its future potential. As research evolves, this compound may emerge as a cornerstone in developing next-generation therapeutics or functional materials, addressing unmet needs in health and technology sectors.